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Compound of Interest

Compound Name: Methyl chloroasterrate

Cat. No.: B1246232

Methyl chloroacetate (MCA) is a bifunctional organic compound that holds a significant position
in the landscape of chemical synthesis.[1][2] With the chemical formula CsHsCIOz, it is
classified as a chlorinated ester, combining the reactivity of both an ester and an alkyl halide.[1]
This unique structural feature makes it an exceptionally versatile and valuable building block, or
intermediate, in the synthesis of a wide array of more complex molecules.[1][3] For researchers
and professionals in drug development, agrochemicals, and specialty materials, a thorough
understanding of Methyl chloroacetate's properties, synthesis, and reactivity is fundamental. It
serves as a critical starting material for pharmaceuticals, including vitamins A and B6 and
sulfonamide drugs, as well as a variety of agrochemicals like insecticides and herbicides.[4][5]
[6] This guide offers a detailed examination of Methyl chloroacetate, from its core chemical
characteristics to its practical applications and safety protocols, providing the in-depth
knowledge required for its effective and safe utilization in a laboratory and industrial context.

Chemical Identity and Physicochemical Properties

A precise understanding of a reagent's identity and physical properties is the foundation of its
successful application in research and development. Methyl chloroacetate is a colorless liquid
characterized by a sweet, pungent odor.[2][7] Its key identifiers and properties are summarized
below for easy reference.
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Identifier/Property Value

IUPAC Name methyl 2-chloroacetate[7][8][9][10]
CAS Number 96-34-4[3][4][8][9]

Synonyms Chloroacetic acid methyl ester[4][11]
Molecular Formula CsHsCIO2[1][9][10]

Molecular Weight 108.52 g/mol [1][4][9]
Appearance Colorless liquid[4][7]

Boiling Point 128-130 °C[2][4]

Melting Point -33 °C[4]

Density ~1.236 g/mL at 25 °C[4]

Flash Point 57 °C (closed cup)[12]

Slightly soluble in water; miscible with alcohol &

Solubility ether[4][5][7]

Synthesis of Methyl Chloroacetate: Principles and
Protocols

The most prevalent method for synthesizing Methyl chloroacetate is the direct esterification of
chloroacetic acid with methanol.[13][14] This reaction is a reversible equilibrium process, and
industrial production strategies are designed to drive the reaction towards the product side,
typically by using an excess of one reactant or by removing a product as it forms.[15]

Causality in Synthesis: The Role of the Catalyst

Traditionally, a strong mineral acid like concentrated sulfuric acid is used as a catalyst.[13][15]
The catalyst's role is to protonate the carbonyl oxygen of the chloroacetic acid, thereby
increasing the electrophilicity of the carbonyl carbon and making it more susceptible to
nucleophilic attack by methanol. However, the use of sulfuric acid presents significant
challenges, including strong equipment corrosion and difficulties in separating the catalyst from
the product mixture.[16][17][18]
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To circumvent these issues, solid acid catalysts, such as cation exchange resins, have been
developed as a more benign alternative.[16][17][18] These resins provide an active site for the
reaction to occur without introducing a corrosive, liquid-phase catalyst, simplifying downstream
processing and reducing environmental impact.

Experimental Protocol: Laboratory-Scale Esterification

The following protocol details a typical laboratory procedure for the synthesis of Methyl
chloroacetate.

Materials:
e Chloroacetic acid

Methanol

Concentrated Sulfuric Acid (or cation exchange resin)

Sodium Bicarbonate solution (5%, aqueous)

Anhydrous Magnesium Sulfate

Three-necked flask, reflux condenser, dropping funnel, distillation apparatus

Procedure:

e Reaction Setup: Equip a three-necked flask with a reflux condenser and a dropping funnel.

o Charging Reactants: Charge the flask with chloroacetic acid and methanol. A common molar
ratio is 1.4:1 (methanol to chloroacetic acid) to drive the equilibrium towards the ester.[16]
[17]

o Catalyst Addition: Slowly add the acid catalyst (e.g., concentrated sulfuric acid) to the
mixture while stirring. If using a cation exchange resin, it should be added at a dosage of
approximately 3% by weight.[17][18]

 Esterification: Heat the mixture to reflux (around 70-110 °C) and maintain for 2-4 hours.[14]
[17] The reaction progress can be monitored by techniques like gas chromatography (GC).
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» Work-up and Neutralization: After cooling, the mixture is transferred to a separatory funnel. It
is washed with water, followed by a 5% sodium bicarbonate solution to neutralize any
remaining acid, and then washed again with water.

e Drying and Purification: The organic layer is dried over anhydrous magnesium sulfate,
filtered, and then purified by distillation. The fraction collected at approximately 128-130 °C is
the pure Methyl chloroacetate.[2]

Synthesis and Purification Workflow

The overall process from raw materials to the purified product can be visualized as follows:
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Caption: Core reaction pathways of Methyl chloroacetate.

Applications in Drug Development and
Agrochemicals

The true value of Methyl chloroacetate is realized in its application as a versatile intermediate.
Its ability to introduce the chloroacetyl group or serve as a two-carbon building block is crucial
in constructing the complex molecular architectures required for biologically active compounds.
[21[19]
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Application Area Specific Uses and Examples

A key starting material for the synthesis
of vitamins (e.g., Vitamin A, Vitamin B6),
sulfonamide drugs, and various Active
Pharmaceutical Ingredients (APIs). [4][5]
[6]its reactivity is essential for building

Pharmaceuticals

complex therapeutic molecules. [2][19]

Serves as a fundamental building block for a
] wide range of crop protection agents, including
Agrochemicals ) o )
insecticides (e.g., dimethoate, omethoate),

herbicides, and fungicides. [2][4][19]

Used in the preparation of specialty monomers
] and for the modification of polymer properties.
Polymers & Materials ] ] ) )
Also finds use in the production of adhesives

and coatings. [1]

| Organic Synthesis | Employed as a general solvent and a reagent for introducing chloroacetyl
groups into various organic molecules. [2][13]

Safety, Handling, and Disposal

Methyl chloroacetate is a hazardous chemical that requires strict safety protocols. It is toxic,
corrosive, and flammable. [1][12][20]

o Toxicity: The compound is toxic if inhaled, ingested, or absorbed through the skin.
[1]Exposure can cause severe irritation to the eyes, skin, and respiratory tract. [20]Inhalation
may lead to serious complications, including pulmonary edema. [20]* Flammability: It is a
flammable liquid with a flashpoint of approximately 57°C. [12]Vapors can form explosive
mixtures with air, so all ignition sources must be eliminated from the work area. [12]*
Reactivity Hazards: It reacts with strong bases, oxidizing agents, and reducing agents. [21]It
also hydrolyzes slowly in the presence of moisture. [1]

© 2026 BenchChem. All rights reserved. 7/11 Tech Support


https://www.srdrugs.in/methyl-chloro-acetate.html
https://www.researchandmarkets.com/reports/6078277/methyl-chloroacetate-global-market-insights
https://eureka.patsnap.com/patent-CN106316851A
https://www.nbinno.com/?news/RMY-methyl-chloroacetate-cas-96-34-4-premium-quality-manufacturer-producer
https://www.reanin.com/reports/methyl-and-ethyl-chloroacetate-market
https://www.nbinno.com/?news/RMY-methyl-chloroacetate-cas-96-34-4-premium-quality-manufacturer-producer
https://www.srdrugs.in/methyl-chloro-acetate.html
https://www.reanin.com/reports/methyl-and-ethyl-chloroacetate-market
https://www.highmountainco.com/what-is-methyl-chloroacetate/
https://www.nbinno.com/?news/RMY-methyl-chloroacetate-cas-96-34-4-premium-quality-manufacturer-producer
https://www.wxhmchem.com/products_detail_en/id/3.html
https://www.highmountainco.com/what-is-methyl-chloroacetate/
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1410
https://cameochemicals.noaa.gov/chris/MED.pdf
https://www.highmountainco.com/what-is-methyl-chloroacetate/
https://cameochemicals.noaa.gov/chris/MED.pdf
https://cameochemicals.noaa.gov/chris/MED.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1410
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1410
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1236.pdf
https://www.highmountainco.com/what-is-methyl-chloroacetate/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Safety Parameter Guideline

Flammable Liquid (Class 3), Acute
GHS Hazard Class . . . o
Toxicity, Skin Corrosionl/irritation [4][22]

Chemical-resistant gloves, safety goggles or
Personal Protective Equipment (PPE) face shield, lab coat, and respiratory protection

in poorly ventilated areas. [20]

Work in a well-ventilated chemical fume hood.
Handling Avoid contact with skin, eyes, and clothing. [4]
[21]

Store in a cool, dry, well-ventilated area in

tightly closed containers, away from
Storage . : : I

incompatible materials and ignition sources.

[21]The storage area should be fireproof. [12]

| Spill & Disposal | Absorb spills with an inert material and collect for disposal. Dispose of
waste according to local, state, and federal regulations for hazardous materials. [1][12]|

Conclusion

Methyl chloroacetate is a cornerstone of modern organic synthesis, particularly within the
pharmaceutical and agrochemical industries. Its value is derived from its dual reactivity, which
provides a reliable and efficient means of constructing complex molecular frameworks. While
its hazardous nature demands careful and informed handling, a comprehensive understanding
of its properties, synthesis, and reaction mechanisms allows researchers and drug
development professionals to harness its full synthetic potential. As the demand for novel
therapeutics and more effective crop protection agents continues to grow, the importance of
fundamental intermediates like Methyl chloroacetate is set to endure. [1][5]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://lwww.benchchem.com/product/b1246232#methyl-chloroasterrate-cas-number-and-
iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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